Cas no 6973-10-0 (ZINC;2-amino-5-methoxybenzenethiol)

• Product Name: ZINC;2-amino-5-methoxybenzenethiol
• CAS No: 6973-10-0
• MF: C₇H₉NOSZn
• MW: 220.626456975937
• CID: 974123
• PubChem ID: 54602380
• Update Time: 2025-04-19

ZINC;2-amino-5-methoxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• CTK0E2642; SureCN10312392; AGN-PC-00FAUW; Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-methyl-; 2-amino-5-methoxy-benzenethiol, zinc salt (2:1); 2-Acetyl-1-methyl-1.2.3.4-tetrahydro-isochinolin; E-N-Acetyl-1-methyl-1,2,3,4-tetrahydroisoquinoline; Z-N-Acetyl-1-methyl-1,2,3,4-tetrahydroisoquinoline; Zn-Bis-< 2-amino-5-methoxy-thiophenolat> ;
• NSC-36966
• NSC36966
• 6973-10-0
• ZINC;2-amino-5-methoxybenzenethiol

• Inchi： 1S/C7H9NOS.Zn/c1-9-5-2-3-6(8)7(10)4-5;/h2-4,10H,8H2,1H3;/q;+2
• InChI Key： SACVUIXSZVKPRT-UHFFFAOYSA-N
• SMILES： [Zn+2].SC1C=C(C=CC=1N)OC

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 218.969627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.2Ų

Experimental Properties

• PSA: 35.25